![molecular formula C26H23N5O4 B2528040 2-(5-(4-ethylphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl)-N-(4-phenoxyphenyl)acetamide CAS No. 1052606-04-8](/img/structure/B2528040.png)
2-(5-(4-ethylphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl)-N-(4-phenoxyphenyl)acetamide
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Overview
Description
2-(5-(4-ethylphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl)-N-(4-phenoxyphenyl)acetamide is an off-white solid with a melting point of 70–72 °C . It belongs to the class of 1,2,3-triazole derivatives, which exhibit diverse biological activities, including antimicrobial, analgesic, anti-inflammatory, anticonvulsant, antineoplastic, antimalarial, antiviral, and anticancer properties . The compound’s unique structure allows it to interact with enzymes and receptors, making it a valuable scaffold for drug development.
Synthesis Analysis
Several synthetic methods exist for triazole compounds. For example, the copper-catalyzed 1,3-dipolar Huisgen cycloaddition (CuAAC) of azides to alkynes (known as the “click reaction”) revolutionized triazole synthesis. Continuous flow conditions using copper-on-charcoal as a heterogeneous catalyst have been established for the synthesis of 1-monosubstituted and 1,4-disubstituted 1H-1,2,3-triazoles . This methodology allows for the efficient production of substituted 1,2,3-triazoles with good functional group tolerance and high yields.
Molecular Structure Analysis
The molecular structure of this compound includes a 1,2,3-triazole ring system. Triazoles are divided into two isomers: 1,2,3-triazole and 1,2,4-triazole. The compound’s unique structure facilitates the formation of non-covalent bonds with enzymes and receptors, contributing to its biological activities .
Chemical Reactions Analysis
The compound’s chemical reactions include the copper-catalyzed 1,3-dipolar Huisgen cycloaddition (CuAAC) of azides to alkynes, leading to the formation of triazole rings. Other metal-free strategies also exist for synthesizing 1,4,5-trisubstituted 1,2,3-triazoles .
Scientific Research Applications
Organic Synthesis and Drug Design
- Regioselective Syntheses : A study demonstrated the unexpected regioselective synthesis of 2-formylpyrido[2,1-b]benzoxazoles, providing insights into organic synthesis mechanisms involving sequential chlorination, dimerization, and intramolecular cyclization processes, which could be relevant to designing synthetic pathways for related compounds (Li et al., 2009).
- Antimicrobial Activities : Synthesis of novel 1,2,4-triazole derivatives explored their antimicrobial activities, showing that structural modifications can lead to significant biological effects. This suggests that derivatives of the compound might also possess biologically relevant activities (Bektaş et al., 2007).
Material Science
- Electrochemical Properties : Research on tetrasubstituted tetraphenylethenes highlighted the influence of substituents on electrochemical properties, indicating potential applications in material science for related compounds (Schreivogel et al., 2006).
Antioxidant Potential
- Antioxidant Activities : A study on the synthesis of new 1,4-disubstituted 1,2,3-triazoles using natural product derivatives showed moderate antioxidant activity, suggesting that structurally similar compounds may also serve as potential antioxidant agents (Lima et al., 2021).
Mechanism of Action
Safety and Hazards
Future Directions
Research on triazole compounds continues to evolve, with a focus on efficient synthesis methods, functional group tolerance, and applications in various fields such as medicinal chemistry, materials science, and agrochemistry . The development of sustainable and safe synthetic routes remains an important area of investigation.
Properties
IUPAC Name |
2-[5-(4-ethylphenyl)-4,6-dioxo-3a,6a-dihydropyrrolo[3,4-d]triazol-3-yl]-N-(4-phenoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H23N5O4/c1-2-17-8-12-19(13-9-17)31-25(33)23-24(26(31)34)30(29-28-23)16-22(32)27-18-10-14-21(15-11-18)35-20-6-4-3-5-7-20/h3-15,23-24H,2,16H2,1H3,(H,27,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKPHNLBMVNMGAK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)N2C(=O)C3C(C2=O)N(N=N3)CC(=O)NC4=CC=C(C=C4)OC5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H23N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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